Cas no 671773-69-6 (7-(2-ethoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-ethoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 671773-69-6
• MF: C₁₅H₂₃N₅O₃
• MW: 321.374822854996
• CID: 6093130
• PubChem ID: 3152995
• Update Time: 2025-10-31

7-(2-ethoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-ethoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-(2-ethoxyethyl)-3-methyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 7-(2-ethoxyethyl)-3,7-dihydro-3-methyl-8-(1-piperidinyl)-
• AKOS000723181
• F1342-0003
• 7-(2-ETHOXYETHYL)-3-METHYL-8-(1-PIPERIDINYL)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
• Z223844030
• 671773-69-6
• AKOS005485273
• CCG-22351
• 7-(2-ethoxyethyl)-3-methyl-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione
• UPCMLD0ENAT5733468:001
• VU0489119-1

• Inchi： 1S/C15H23N5O3/c1-3-23-10-9-20-11-12(18(2)15(22)17-13(11)21)16-14(20)19-7-5-4-6-8-19/h3-10H2,1-2H3,(H,17,21,22)
• InChI Key： WFACTGOHGVVREF-UHFFFAOYSA-N
• SMILES： N1(CCOCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCCCC1

Computed Properties

• Exact Mass: 321.18008961g/mol
• Monoisotopic Mass: 321.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 9.54±0.70(Predicted)

Additional information on 7-(2-ethoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-(2-ethoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione and Its Significance in Modern Chemical Biology

7-(2-ethoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, with the CAS number 671773-69-6, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic molecule has garnered attention due to its structural complexity and potential biological activities. The presence of multiple functional groups, including an ethoxyethyl side chain, a methyl group, and a piperidin-1-yl moiety, contributes to its unique chemical properties and reactivity. These features make it a valuable scaffold for the development of novel therapeutic agents.

The compound's structure is characterized by a tetrahydro-1H-purine core, which is a well-known pharmacophore in medicinal chemistry. Purine derivatives have been extensively studied for their roles in various biological processes, including DNA and RNA synthesis, enzyme inhibition, and signal transduction. The specific arrangement of atoms in 7-(2-ethoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione suggests potential interactions with biological targets that could lead to therapeutic benefits.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The ethoxyethyl group in this compound may enhance its solubility and bioavailability, while the methyl and piperidin-1-yl substituents could contribute to binding affinity and selectivity. These attributes are crucial for designing compounds that can effectively interact with biological targets without off-target effects.

One of the most compelling aspects of 7-(2-ethoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is its potential as a lead compound for drug discovery. Researchers have been exploring its pharmacological properties to identify new therapeutic applications. For instance, studies have suggested that purine derivatives can inhibit enzymes involved in tumor growth and progression. The unique structural features of this compound may allow it to interact with these enzymes in a way that conventional drugs cannot.

Moreover, the tetrahydro-purine core of this molecule is known to exhibit kinase inhibition properties. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in diseases such as cancer. By targeting kinases with small molecules like 7-(2-ethoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, researchers aim to develop treatments that can restore normal cellular function. This approach has shown promise in preclinical studies and could lead to the development of novel anticancer agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining structural integrity. The use of protected intermediates and catalytic methods has enabled researchers to achieve the desired product with minimal side reactions.

In addition to its potential therapeutic applications, 7-(2-ethoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been studied for its role in chemical biology research. Its ability to interact with biological targets provides insights into the mechanisms underlying various diseases. By understanding how this compound affects cellular processes at the molecular level, researchers can gain valuable information about disease pathways and develop more targeted therapies.

The development of new drugs is a complex process that involves extensive research and testing. However，the discovery of compounds like 7-(2-ethoxyethyl)-3-methyl- 8-(piperidin- 1- yl) -2, 3, 6, 7- tetrahydro -1H -purine -2, 6 -dione represents a significant step forward in pharmaceutical innovation. Its unique structure and potential biological activities make it a promising candidate for further investigation.

As research continues，the full potential of this compound is expected to be uncovered through rigorous scientific exploration. Collaborative efforts between chemists，biologists，and pharmacologists will be essential in translating laboratory findings into clinical applications. The journey from a single chemical entity like 671773- 69 -6 to a viable drug involves numerous challenges，but the promise it holds for improving human health is undeniable.